Cas no 72571-02-9 (Carbamic acid, propyl-, 3-iodo-2-propynyl ester)
72571-02-9 structure
Product Name:Carbamic acid, propyl-, 3-iodo-2-propynyl ester
CAS No:72571-02-9
MF:C7H10INO2
MW:267.064274311066
CID:543727
PubChem ID:15452091
Update Time:2025-04-19
Carbamic acid, propyl-, 3-iodo-2-propynyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, propyl-, 3-iodo-2-propynyl ester
- 3-iodoprop-2-ynyl N-propylcarbamate
- DTXSID20572911
- SCHEMBL677163
- 72571-02-9
- 3-Iodoprop-2-yn-1-yl propylcarbamate
-
- Inchi: 1S/C7H10INO2/c1-2-5-9-7(10)11-6-3-4-8/h2,5-6H2,1H3,(H,9,10)
- InChI Key: QLQVTNABWDPQTK-UHFFFAOYSA-N
- SMILES: IC#CCOC(NCCC)=O
Computed Properties
- Exact Mass: 266.9752
- Monoisotopic Mass: 266.97563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid, propyl-, 3-iodo-2-propynyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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